Cas no 165744-15-0 (5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid)
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core, widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the ethyl and methyl substituents, enhance its reactivity and versatility in forming amide or ester derivatives. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its carboxylic acid functionality allows for further functionalization, making it valuable in the development of active ingredients and specialty chemicals. High purity grades are available to meet stringent research and industrial requirements, ensuring consistency in synthetic applications. This compound is particularly useful in medicinal chemistry for designing biologically active molecules.
165744-15-0 structure
Product Name:5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:165744-15-0
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD04115075
CID:138401
PubChem ID:19967594
Update Time:2025-06-06
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid, 5-ethyl-1-methyl-
- 5-ethyl-1-methylpyrazole-3-carboxylic acid
- AKOS PAO-0919
- 5-ethyl-1-methyl-3-pyrazolecarboxylic acid
- 5-ethyl-1-methyl-pyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylicacid,5-ethyl-1-methyl-(9CI)
- AS-67774
- FT-0736213
- F8880-4392
- EN300-130369
- AKOS003673628
- MFCD04115075
- CS-0340086
- DTXSID30601549
- 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-ETHYL-1-METHYL-
- Y10748
- AM807132
- 165744-15-0
- UXDZNQXVCFIDJL-UHFFFAOYSA-N
- SCHEMBL3576265
- AB19578
- A810660
- SY148476
- 1H-Pyrazole-3-carboxylicacid,5-ethyl-1-methyl-
- 5-ethyl-1-methylpyrazole3carboxylic acid
- STL163946
- ALBB-018022
- DTXCID90552306
- DB-064589
- 5-Ethyl-1-methyl-1H-pyrazole-3-carboxylicacid
-
- MDL： MFCD04115075
- Inchi： 1S/C7H10N2O2/c1-3-5-4-6(7(10)11)8-9(5)2/h4H,3H2,1-2H3,(H,10,11)
- InChI Key： UXDZNQXVCFIDJL-UHFFFAOYSA-N
- SMILES： OC(C1C=C(CC)N(C)N=1)=O
Computed Properties
- Exact Mass: 154.07400
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.234
- Boiling Point: 320.839°C at 760 mmHg
- Flash Point: 147.839°C
- Refractive Index: 1.563
- PSA: 55.12000
- LogP: 0.68070
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-1g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 1g |
1399.27CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-5g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 5g |
4223.25CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-500mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 500mg |
1127.9CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-250mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 250mg |
1000.69CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-100mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 100mg |
831.08CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0008-50mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 50mg |
746.28CNY | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6398-1 G |
5-ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 95% | 1g |
¥ 1,095.00 | 2021-05-07 | |
| Apollo Scientific | OR931968-250mg |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 250mg |
£50.00 | 2025-02-21 | |
| Apollo Scientific | OR931968-1g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 1g |
£118.00 | 2025-02-21 | |
| Apollo Scientific | OR931968-5g |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid |
165744-15-0 | 97% | 5g |
£405.00 | 2025-02-21 |
5-Ethyl-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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